Cas no 1286726-63-3 (N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide)

• Product Name: N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide
• CAS No: 1286726-63-3
• MF: C₁₈H₁₈N₂O₂S₂
• MW: 358.477721691132
• CID: 6511884
• Update Time: 2025-06-10

N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide
• N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)thiophene-2-sulfonamide

• Inchi： 1S/C18H18N2O2S2/c21-24(22,18-10-6-14-23-18)20(15-17-9-4-5-12-19-17)13-11-16-7-2-1-3-8-16/h1-10,12,14H,11,13,15H2
• InChI Key： VFKWDWZUGNXFGW-UHFFFAOYSA-N
• SMILES： C1(S(N(CCC2=CC=CC=C2)CC2=NC=CC=C2)(=O)=O)SC=CC=1

Additional information on N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide

Comprehensive Overview of N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide (CAS No. 1286726-63-3)

The compound N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide, identified by its CAS No. 1286726-63-3, is a sulfonamide derivative with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both pyridine and thiophene rings in its structure makes it a versatile scaffold for designing novel therapeutic agents. Researchers are particularly interested in its sulfonamide group, which is known for its role in enhancing binding affinity to biological targets.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry. N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide stands out due to its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment. Kinase inhibitors are among the most searched topics in AI-driven drug discovery, reflecting the growing interest in targeted therapies. This compound's ability to modulate kinase activity could pave the way for new treatments for diseases like cancer and autoimmune disorders.

The synthesis of CAS No. 1286726-63-3 involves multi-step organic reactions, including the introduction of the phenylethyl and pyridinylmethyl groups to the thiophene-2-sulfonamide core. This process requires precise control of reaction conditions to ensure high yield and purity. The compound's molecular weight and solubility properties make it suitable for further derivatization, a key factor in structure-activity relationship (SAR) studies. These studies are critical for optimizing the compound's efficacy and reducing off-target effects.

One of the most frequently asked questions in chemical databases and search engines is about the biological activity of sulfonamide derivatives. N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide has shown promise in preliminary assays, particularly in enzyme inhibition studies. Its mechanism of action is believed to involve the disruption of protein-protein interactions, a hot topic in drug design circles. This aligns with the current trend of exploring small molecule inhibitors for challenging targets.

From a commercial perspective, the availability of CAS No. 1286726-63-3 is limited, making it a valuable candidate for custom synthesis services. Researchers often search for high-purity samples to ensure reproducibility in their experiments. The compound's stability under various conditions is another area of interest, as it impacts its shelf life and handling requirements. These factors are crucial for laboratories focusing on high-throughput screening and lead optimization.

In conclusion, N-(2-phenylethyl)-N-(pyridin-2-yl)methylthiophene-2-sulfonamide represents a fascinating area of research with broad implications for medicinal chemistry and pharmacology. Its unique structure and potential applications make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect more insights into its role in advancing precision medicine and therapeutic innovation.